Cas no 1889794-96-0 (3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid)
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid is a fluorinated piperidine derivative with a carboxyl functional group, offering unique structural and chemical properties. Its difluoropiperidine moiety enhances metabolic stability and lipophilicity, making it valuable in medicinal chemistry for drug design and optimization. The 2,2-dimethylpropionic acid group contributes to steric hindrance, potentially improving selectivity in biological interactions. This compound is particularly useful as an intermediate in synthesizing pharmacologically active molecules, including protease inhibitors and CNS-targeting agents. Its balanced polarity and stability under physiological conditions make it suitable for applications requiring precise molecular modifications. The compound’s well-defined structure ensures reproducibility in research and industrial settings.
1889794-96-0 structure
Product Name:3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid
CAS No:1889794-96-0
MF:C10H17F2NO2
MW:221.244290113449
CID:4709467
Update Time:2025-10-29
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid
- 3-(4,4-Difluoro-piperidin-1-yl)-2,2-dimethyl-propionic acid
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- Inchi： 1S/C10H17F2NO2/c1-9(2,8(14)15)7-13-5-3-10(11,12)4-6-13/h3-7H2,1-2H3,(H,14,15)
- InChI Key： VCVDAONUYWZJQL-UHFFFAOYSA-N
- SMILES： FC1(CCN(CC1)CC(C(=O)O)(C)C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Topological Polar Surface Area: 40.5
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AN17800-1g |
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid |
1889794-96-0 | 95% | 1g |
$835.00 | 2024-04-20 |
3-(4,4-Difluoropiperidin-1-yl)-2,2-dimethylpropionic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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